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Introduction

Rochelle salt (sodium potassium tartrate tetrahydrate, KNaC₄H₄O₆·4H₂O) was a pivotal

material in the development of early audio technology due to its exceptionally high piezoelectric

effect.[1][2][3] Discovered in 1880 by the Curie brothers, its ability to generate an electrical

charge in response to mechanical stress made it ideal for use in phonograph pickups and

microphones from the 1930s to the 1950s.[4][5] This document provides detailed application

notes and experimental protocols for researchers and scientists interested in the historical

application and characterization of Rochelle salt-based audio transducers.

Quantitative Data: Properties of Rochelle Salt

The following table summarizes the key quantitative properties of Rochelle salt relevant to its

application in phonograph pickups and microphones.
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Property Value Units Notes

Piezoelectric

Coefficient (d₁₄)
~2.6 x 10⁻⁴ cm/statvolt

This is the largest

piezoelectric

coefficient for

Rochelle salt.[6]

Piezoelectric

Coefficient (d₂₁)
7.0(6) x 10⁻¹⁰ C/N

Determined by x-ray

multiple diffraction.[7]

Piezoelectric

Coefficient (d₂₂)
2.2(9) x 10⁻⁹ C/N

Determined by x-ray

multiple diffraction.[7]

Piezoelectric

Coefficient (d₂₃)
2.1(9) x 10⁻⁹ C/N

Determined by x-ray

multiple diffraction.[7]

Piezoelectric

Coefficient (d₂₅)
3.7(8) x 10⁻¹¹ C/N

Determined by x-ray

multiple diffraction.[7]

Piezoelectric Activity
~1000 times more

active than quartz
- [8]

Microphone Output

Level
-48 to -60 dB

For crystal

microphones using

Rochelle salt.[9]

Microphone

Impedance
> 100,000 Ohms [9]

Upper Temperature

Limit
~55 (decomposes) °C

Loses piezoelectric

properties

permanently above

130°F (54.4°C).[2][8]

Curie Points -18 and +24 °C

Exhibits its large

piezoelectric effect

between these

temperatures.[6]

I. Rochelle Salt Phonograph Pickups
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Application Notes

Rochelle salt crystals were utilized in phonograph cartridges to convert the mechanical

vibrations of the stylus in a record groove into an electrical audio signal.[10][11] The high output

voltage of these "crystal" cartridges meant they often did not require a preamplifier, making

them a cost-effective solution for home audio systems.[4][11] The basic design involved a

stylus lever coupled to a "bimorph" crystal element, which consists of two Rochelle salt crystal

plates cemented together.[8][12] As the stylus traced the record groove, it would bend or twist

the crystal, generating a proportional voltage.[11] However, Rochelle salt's sensitivity to heat

and humidity was a significant drawback, leading to its eventual replacement by more stable

ceramic materials.[4][13]

Experimental Protocol: Characterization of a Rochelle Salt Phonograph Pickup

This protocol outlines the steps to measure the performance characteristics of a Rochelle salt
phonograph pickup.

1. Materials and Equipment:

Turntable with a tonearm capable of mounting the Rochelle salt cartridge.

Rochelle salt phonograph cartridge with stylus.

Test record with known frequency sweeps (e.g., 20 Hz to 20 kHz) and reference tones.

Oscilloscope.[14]

High-impedance voltmeter (VTVM or modern equivalent).

Audio amplifier with a high-impedance input (>1 Megohm).[15]

Speaker.

Environmental chamber or controlled temperature and humidity environment.

2. Procedure:

2.1. Visual Inspection and Mounting:
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Carefully inspect the cartridge for any signs of physical damage or crystal degradation

(e.g., cloudiness, liquid).

Mount the cartridge onto the tonearm according to the manufacturer's specifications,

ensuring proper alignment and tracking force.

2.2. Output Voltage Measurement:

Connect the output of the tonearm to the high-impedance input of the oscilloscope.

Place the test record on the turntable and play a reference tone (e.g., 1 kHz at a standard

recording velocity).

Measure the peak-to-peak voltage of the output signal on the oscilloscope.

Calculate the RMS voltage (Vrms = Vp-p / (2√2)).

2.3. Frequency Response Analysis:

Play the frequency sweep track from the test record.

Observe the output voltage on the oscilloscope as the frequency changes.

Record the output voltage at various frequency points (e.g., 50 Hz, 100 Hz, 1 kHz, 5 kHz,

10 kHz).

Plot the output voltage (in dB) versus frequency to obtain the frequency response curve.

Note any significant peaks or dips.

2.4. Environmental Stability Testing:

Place the turntable and cartridge setup inside an environmental chamber.

Repeat the output voltage measurement (Step 2.2) at various temperatures (e.g., 15°C,

20°C, 25°C, 30°C) and humidity levels.

Plot the output voltage as a function of temperature and humidity to assess the cartridge's

stability. Be cautious not to exceed the crystal's temperature limits.[2][8]
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2.5. Subjective Listening Test:

Connect the cartridge output to the high-impedance input of an audio amplifier connected

to a speaker.

Play a variety of musical recordings and listen for audio quality, including clarity, distortion,

and surface noise.

Diagram: Signal Conversion in a Rochelle Salt Phonograph Pickup

Mechanical Domain Transducer Electrical Domain
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Click to download full resolution via product page

Caption: Signal pathway in a Rochelle salt phonograph pickup.

II. Rochelle Salt Microphones
Application Notes

The high output and high impedance of Rochelle salt crystals also made them suitable for

microphones, particularly for public address systems, home recording, and two-way radios in

the 1930s and 1940s.[4] A common design involved a diaphragm connected to a Rochelle salt
crystal element.[13][16] Sound waves would cause the diaphragm to vibrate, applying pressure

to the crystal and generating a corresponding electrical voltage.[13] These microphones did not

require an external power source, which was an advantage over carbon microphones of the

era.[4] However, like their phonograph pickup counterparts, they were susceptible to

environmental conditions, particularly moisture and high temperatures, which could

permanently damage the crystal.[4][16]

Experimental Protocol: Characterization of a Rochelle Salt Microphone
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This protocol provides a methodology for evaluating the performance of a Rochelle salt
microphone.

1. Materials and Equipment:

Rochelle salt microphone.

Anechoic chamber or quiet, reflection-free environment.

Calibrated sound source (speaker) capable of producing a flat frequency response.

Signal generator.

Reference microphone with a known flat frequency response.

Sound level meter.

Oscilloscope.

High-impedance preamplifier (>1 Megohm).

Turntable or rotating platform for directional measurements.

2. Procedure:

2.1. Setup:

Place the Rochelle salt microphone and the reference microphone side-by-side at an

equal distance (e.g., 1 meter) from the sound source inside the anechoic chamber.

Connect the Rochelle salt microphone to the high-impedance preamplifier, and the

preamplifier output to one channel of the oscilloscope.

Connect the reference microphone to its power supply/preamplifier and the other channel

of the oscilloscope.

2.2. Sensitivity Measurement:

Set the signal generator to produce a 1 kHz sine wave and feed it to the speaker.
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Adjust the speaker volume to produce a standard sound pressure level (SPL), e.g., 94 dB

(1 Pascal), as measured by the sound level meter at the microphone position.

Measure the RMS output voltage of the Rochelle salt microphone on the oscilloscope.

The sensitivity in dBV/Pa can be calculated using the formula: Sensitivity = 20 * log10

(V_out / 1V).

2.3. Frequency Response Measurement:

Feed a frequency sweep (e.g., 50 Hz to 10 kHz) from the signal generator to the speaker,

maintaining a constant SPL at each frequency, verified by the reference microphone.

Record the output voltage of the Rochelle salt microphone at various frequencies.

Plot the sensitivity (in dB) versus frequency to determine the microphone's frequency

response.

2.4. Directional Pattern (Polar Plot) Measurement:

Position the microphone on a rotating platform.

Generate a 1 kHz tone from the sound source.

Measure the microphone's output as it is rotated in 15- or 30-degree increments from 0°

(on-axis) to 360°.

Plot the relative output level in dB on a polar graph to visualize the directional pattern

(e.g., omnidirectional, cardioid).

Diagram: Experimental Workflow for Microphone Testing
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Caption: Workflow for characterizing a Rochelle salt microphone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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